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Compound of Interest

Compound Name: 1-Ethynyl-1-cyclohexanol

Cat. No.: B041583

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1-Ethynyl-1-
cyclohexanol (CAS No. 78-27-3), a key intermediate in various chemical syntheses. The
information is compiled from multiple safety data sheets and chemical databases to ensure a
thorough understanding of its properties and associated hazards. This document is intended to
be a critical resource for professionals handling this substance in research and development
settings.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Ethynyl-1-cyclohexanol is
presented in the table below. These properties are essential for understanding its behavior
under various laboratory conditions.
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Property Value Source
Molecular Formula CsH120 PubChem
Molecular Weight 124.18 g/mol PubChem[1]
White crystalline solid with a
Appearance ) Haz-Map[1]
slight odor
] ] Alfa Aesar MSDSJ1], Fisher
Melting Point 30-33°C (86 - 91 °F) o
Scientific[2], ChemSrc[3]
Boiling Point 180 °C (356 °F) MilliporeSigmal[4]
Density 0.967 g/mL at 25 °C (77 °F) MilliporeSigmal4]
] The Good Scents Company,
Flash Point 62.8 °C (145 °F)

ChemSrc[3]

Vapor Pressure 0.13 mmHg Haz-Map[1]
Water Solubility 10 g/L at 20 °C ChemSrc[3]
logP (Octanol-Water Partition

1.7 PubChem[1]

Coefficient)

Toxicological Data

1-Ethynyl-1-cyclohexanol exhibits acute toxicity through oral and dermal routes of exposure.

The available toxicological data is summarized below.

Toxicity Endpoint Value Species Source
LD50 (Oral) 600 pL/kg Rat RTECS[1]
LD50 (Dermal) 1 mL/kg Rabbit RTECS[1]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-Ethynyl-1-cyclohexanol is classified as a hazardous substance. The hazard
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statements and corresponding classifications are detailed in the following table.

GHS Classification = Hazard Statement Signal Word Pictogram
Acute toxicity, Oral H302: Harmful if

Danger
(Category 4) swallowed

Acute toxicity, Dermal H311: Toxic in contact

] ] Danger
(Category 3) with skin
Skin )

o H315: Causes skin _
corrosion/irritation o Warning
irritation

(Category 2)
Serious eye )
o H319: Causes serious ]
damage/eye irritation o Warning
eye irritation
(Category 2A)

Experimental Protocols

While specific, detailed experimental reports for 1-Ethynyl-1-cyclohexanol are not publicly
available, the methodologies for determining the key toxicological and physical data points
generally follow standardized OECD (Organisation for Economic Co-operation and
Development) guidelines or equivalent national standards.

Acute Oral Toxicity (LD50)

The oral LD50 value is typically determined using a method like the OECD Test Guideline 423
(Acute Toxic Class Method). A summary of this protocol is as follows:

e Principle: A stepwise procedure is used with a limited number of animals per step. The
outcome of each step determines the dosage for the next step. The goal is to identify a dose
that causes mortality in some animals to classify the substance's toxicity.

» Animal Model: Healthy, young adult rats of a single sex (typically females as they are often
more sensitive) are used.

e Procedure:
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Animals are fasted prior to dosing.

The substance is administered orally via gavage in a single dose.

A starting dose is selected from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg).

Animals are observed for signs of toxicity and mortality for up to 14 days.

The number of animals that die within a specified period is recorded.

Based on the mortality rate, the substance is assigned to a GHS toxicity category.

Acute Dermal Toxicity (LD50)

The dermal LD50 is generally determined following a protocol such as the OECD Test

Guideline 402 (Acute Dermal Toxicity).

e Principle: A single dose of the substance is applied to the skin of an animal, and the effects

are observed over a set period.

« Animal Model: Typically, adult rats or rabbits are used.

e Procedure:

[¢]

The fur on the dorsal area of the animal is clipped.

The test substance is applied uniformly over a defined area of the skin (at least 10% of the
body surface area).

The application site is covered with a porous gauze dressing for 24 hours.

After the exposure period, the dressing is removed, and the skin is cleaned.

Animals are observed for signs of toxicity and mortality for 14 days.

The LD50 is calculated based on the dose that is lethal to 50% of the test animals.

Physical Properties Determination
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» Melting Point: Determined by packing the solid into a capillary tube, which is then heated in a
melting point apparatus. The temperature range from the first sign of melting to complete
liquefaction is recorded.

» Boiling Point: Can be determined by distillation or by using a Thiele tube. The temperature at
which the vapor pressure of the liquid equals the atmospheric pressure is recorded as the
boiling point.

o Flash Point: Typically determined using a closed-cup method (e.g., Pensky-Martens). The
liquid is heated in a closed container, and an ignition source is periodically introduced into
the vapor space. The lowest temperature at which the vapors ignite is the flash point.

Safety and Handling
Personal Protective Equipment (PPE) Workflow

The following diagram illustrates the mandatory personal protective equipment (PPE) required
when handling 1-Ethynyl-1-cyclohexanol to minimize exposure risk.
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Handling Procedure

Y Wash Hands Thoroughly
Don Appropriate PPE Handle Chemical J

Ensure adequate ventilation

Safety Goggles or Face Shield

Chemical Resistant Gloves (e.g., Nitrile)

Lab Coat or Chemical Resistant Apron

Click to download full resolution via product page

Caption: Required PPE for handling 1-Ethynyl-1-cyclohexanol.

First Aid Measures

The following diagram outlines the recommended first aid procedures in case of exposure to 1-
Ethynyl-1-cyclohexanol. Inmediate and appropriate action is crucial.
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( Exposure Type W
L[ Inhalation j [Skin Contact] [ Eye Comacl] [ Ingestion ]J

First Aid Action
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Move to fesh i Remove conaminated cloting. Reove contatjonces, f present nd cacy 1 oo Do NOT nduce vomiing,
A . . Wash skin with soap and water for at least 15 minutes. es, If pres Yy : Rinse mouth.
Seek medical attention if symptoms persist. Continue rinsing. . .
Seek immediate medical attention.

Seek immediate medical attention. Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for exposure to 1-Ethynyl-1-cyclohexanol.

Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents, strong acids, and strong bases.[5]
Keep away from sources of ignition.[5]

Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.[2]

This guide is intended for informational purposes and should not be a substitute for a
comprehensive risk assessment and adherence to all applicable safety regulations in your
institution. Always consult the most current Safety Data Sheet provided by your supplier before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Safety Guide to 1-Ethynyl-1-
cyclohexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041583#1-ethynyl-1-cyclohexanol-safety-data-sheet-

sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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